Methionol Methionol 3-(Methylthio)-1-propanol is a volatile sulfur flavor compound mainly found in wine and soy sauce.
3-Methylthiopropanol, also known as methionol or fema 3415, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 3-Methylthiopropanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylthiopropanol has been primarily detected in feces. Within the cell, 3-methylthiopropanol is primarily located in the cytoplasm. 3-Methylthiopropanol exists in all eukaryotes, ranging from yeast to humans. 3-Methylthiopropanol participates in a number of enzymatic reactions. In particular, 3-methylthiopropanol can be biosynthesized from propan-1-ol. 3-Methylthiopropanol can also be converted into 3-methylthiopropyl acetate. 3-Methylthiopropanol is a sweet, onion, and potato tasting compound that can be found in a number of food items such as celery leaves, onion-family vegetables, chives, and nance. This makes 3-methylthiopropanol a potential biomarker for the consumption of these food products.
3-methylthiopropanol is an alkyl sulfide that is propan-1-ol substituted by a methylsulfanyl group at position 3. It is a volatile compound found in wines and produced during fermentation. It has a role as a Saccharomyces cerevisiae metabolite. It is an aliphatic sulfide and a methyl sulfide. It derives from a propan-1-ol.
Brand Name: Vulcanchem
CAS No.: 505-10-2
VCID: VC20787077
InChI: InChI=1S/C4H10OS/c1-6-4-2-3-5/h5H,2-4H2,1H3
SMILES: CSCCCO
Molecular Formula: C4H10OS
Molecular Weight: 106.19 g/mol

Methionol

CAS No.: 505-10-2

Cat. No.: VC20787077

Molecular Formula: C4H10OS

Molecular Weight: 106.19 g/mol

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Methionol - 505-10-2

Specification

Description 3-(Methylthio)-1-propanol is a volatile sulfur flavor compound mainly found in wine and soy sauce.
3-Methylthiopropanol, also known as methionol or fema 3415, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 3-Methylthiopropanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylthiopropanol has been primarily detected in feces. Within the cell, 3-methylthiopropanol is primarily located in the cytoplasm. 3-Methylthiopropanol exists in all eukaryotes, ranging from yeast to humans. 3-Methylthiopropanol participates in a number of enzymatic reactions. In particular, 3-methylthiopropanol can be biosynthesized from propan-1-ol. 3-Methylthiopropanol can also be converted into 3-methylthiopropyl acetate. 3-Methylthiopropanol is a sweet, onion, and potato tasting compound that can be found in a number of food items such as celery leaves, onion-family vegetables, chives, and nance. This makes 3-methylthiopropanol a potential biomarker for the consumption of these food products.
3-methylthiopropanol is an alkyl sulfide that is propan-1-ol substituted by a methylsulfanyl group at position 3. It is a volatile compound found in wines and produced during fermentation. It has a role as a Saccharomyces cerevisiae metabolite. It is an aliphatic sulfide and a methyl sulfide. It derives from a propan-1-ol.
CAS No. 505-10-2
Molecular Formula C4H10OS
Molecular Weight 106.19 g/mol
IUPAC Name 3-methylsulfanylpropan-1-ol
Standard InChI InChI=1S/C4H10OS/c1-6-4-2-3-5/h5H,2-4H2,1H3
Standard InChI Key CZUGFKJYCPYHHV-UHFFFAOYSA-N
SMILES CSCCCO
Canonical SMILES CSCCCO

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